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Compound of Interest

Compound Name: 4-Methoxy-4"-nitrobiphenyl!

Cat. No.: B1251031

Application Notes & Protocols for 4-Methoxy-4'-
nitrobiphenyl

Section 1: Executive Summary and Hazard
Assessment

4-Methoxy-4'-nitrobiphenyl (CAS No. 2143-90-0) is a biphenyl derivative utilized as an
intermediate in organic synthesis, particularly in the development of novel pharmaceutical
compounds and dyes.[1][2] Its structure, featuring a nitro group and a methoxy group on
separate phenyl rings, imparts specific reactivity but also necessitates stringent safety
protocols.

This document provides a detailed guide for the safe handling, storage, and disposal of 4-
Methoxy-4'-nitrobiphenyl, tailored for professionals in research and drug development. The
primary hazards associated with this compound, as identified through Globally Harmonized
System (GHS) classifications and data from related nitroaromatic compounds, include:

» Acute Toxicity: Harmful if swallowed.[2]
 Skin Irritation: Causes skin irritation.[2]

o Eye Irritation: Causes serious eye irritation.[2]
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o Respiratory Irritation: May cause respiratory tract irritation upon inhalation of its dust form.[2]

Due to its nature as a fine powder, the principal routes of exposure are inhalation and dermal
contact.[3] Adherence to the protocols outlined herein is critical to mitigate these risks and
ensure a safe laboratory environment.

Section 2: Physicochemical Properties

A clear understanding of the compound's properties is fundamental to its safe handling. The
key data for 4-Methoxy-4'-nitrobiphenyl are summarized below.

Property Value Source
CAS Number 2143-90-0 [2][4]
Molecular Formula C13H11NO3 [41[5]
Molecular Weight 229.23 g/mol [2][4]
Appearance Light yellow to orange 2]
powder/crystal

Melting Point 110 °C [2]
Boiling Point 376.0£25.0 °C (Predicted) [2]

B Insoluble in water; soluble in
Solubility _ [1]
some organic solvents.[1]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered safety approach combining engineering controls and appropriate PPE is
mandatory.[6] The goal is to minimize exposure to below permissible limits by first relying on
facility design and then on personal barriers.

3.1 Engineering Controls: The First Line of Defense The primary engineering control for
handling powdered chemicals is a properly functioning chemical fume hood.[7]
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e Chemical Fume Hood: All procedures involving the handling or transfer of 4-Methoxy-4'-
nitrobiphenyl powder must be conducted within a certified chemical fume hood to control
airborne particulates.[6][8] The sash provides a physical barrier and the ventilation system
prevents inhalation exposure.[7]

o Ventilated Enclosures: For high-precision weighing where fume hood drafts may affect
balance accuracy, a dedicated exhausted balance enclosure or glove box is the preferred
control method.[3][8]

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and unobstructed in the immediate work area.[6]

3.2 Personal Protective Equipment (PPE): A Non-Negotiable Barrier The selection of PPE must
be based on a thorough risk assessment. The following are mandatory when handling 4-
Methoxy-4'-nitrobiphenyl:

o Eye and Face Protection: Chemical safety goggles conforming to ANSI Z87.1 standards are
required at all times.[6] A face shield should be worn over the goggles during procedures
with a high risk of splashing or dust generation.[6][9]

o Hand Protection: Chemical-resistant nitrile gloves are suitable for incidental contact.[10]
Gloves must be inspected for tears or punctures before each use and changed immediately
upon known or suspected contamination.[6][9] Never reuse disposable gloves.

o Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned to
protect against skin contact.[6][9]

» Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,
a NIOSH-approved respirator with a particulate filter is required.[6][9] All respirator use
requires prior medical clearance and fit-testing.[9]

Section 4: Protocol for Safe Handling and Weighing

This protocol is designed to prevent the generation of dust and minimize operator exposure
during routine handling.

4.1 Preparation
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o Designate a specific work area within a chemical fume hood for handling the compound.[3]
e Cover the work surface with absorbent, disposable bench paper.[3]

o Assemble all necessary equipment (spatulas, weigh boats, containers, etc.) within the fume
hood before introducing the chemical.

o Ensure the container of 4-Methoxy-4'-nitrobiphenyl is at room temperature before opening
to prevent moisture condensation.

4.2 Weighing and Transfer

o Perform all weighing and transfer operations within the fume hood or a ventilated balance
enclosure.[6][8]

o Open the container slowly, facing away from the operator.

o Use a dedicated spatula to carefully transfer the required amount of powder to a weigh boat
or receiving vessel. Avoid any actions that could create dust, such as dropping or rapid
scooping.[6]

» Keep the stock container tightly sealed when not in use.[11][12]
« If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.
4.3 Post-Handling Decontamination

e Wipe down the spatula and any non-disposable equipment with a damp cloth (using a
suitable solvent if necessary). Dispose of the cloth as hazardous waste.

o Carefully fold the contaminated bench paper inward and place it in the designated solid
hazardous waste container.

o Wipe the work surface within the fume hood with an appropriate cleaning solution.

» Remove gloves and lab coat before leaving the work area and wash hands thoroughly with
soap and water.[6][12]
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Section 5: Emergency Spill Management Protocol

Accidental spills must be managed promptly and safely.

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate spill
area.[6]

Ventilate: Ensure the spill is contained within a fume hood if possible. Increase ventilation.
Don PPE: Before cleanup, don the full required PPE, including respiratory protection.[6]
Contain & Clean:

o For a solid spill, do not sweep with a dry brush.[6]

o Gently cover the spill with a damp paper towel to avoid raising dust.

o Carefully scoop the material and the paper towel into a clearly labeled, sealable container
for hazardous waste.[6]

Decontaminate:
o Clean the spill area with soap and water or an appropriate solvent.[6]

o Collect all cleaning materials (wipes, gloves, etc.) and place them in the hazardous waste
container.[6]

Report: Report the incident to the laboratory supervisor and the institution's Environmental
Health & Safety (EHS) department.

Section 6: Protocol for Waste Generation and
Disposal

Chemical waste must be handled in a manner that ensures safety and regulatory compliance.

Improper disposal of nitroaromatic compounds can lead to significant environmental

contamination.[13][14]

6.1 Waste Segregation and Collection
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 |dentify Waste Streams: Establish separate, clearly labeled waste containers for:

o Solid Waste: Contaminated PPE, weigh boats, wipes, and residual 4-Methoxy-4'-
nitrobiphenyl.

o Liquid Waste: Solutions containing 4-Methoxy-4'-nitrobiphenyl.

o Container Selection: Use only chemically compatible, leak-proof containers with secure
screw-top lids.[15]

o Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full
chemical name "4-Methoxy-4'-nitrobiphenyl," and a list of all other components and their
approximate concentrations.[15][16]

6.2 Disposal Procedure

e Do Not Dispose via Drain or Trash: Under no circumstances should this chemical or its
containers be disposed of in the sanitary sewer or regular trash.[17]

o Consolidation: Collect waste in a designated satellite accumulation area within the
laboratory.

o Professional Disposal: The final disposal of 4-Methoxy-4'-nitrobiphenyl waste must be
managed by a licensed hazardous waste disposal contractor.[15][18]

o Method of Destruction: The standard and required method for disposal of nitroaromatic
compounds is high-temperature incineration at a permitted facility.[13][15][17] This process
ensures complete destruction of the hazardous material.

Section 7: Workflow Visualization

The following diagram outlines the complete lifecycle for the safe use of 4-Methoxy-4'-
nitrobiphenyl in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.atsdr.cdc.gov/toxprofiles/tp140-c5.pdf
https://cswab.org/wp-content/uploads/2021/07/Biodegradation-of-Nitroaromatic-Compounds-Minor-DNT-Isomers-Not-Shown-to-Biodegrade.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_nitro_1H_indole_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.epd.gov.hk/epd/sites/default/files/epd/gn_pdf/GN2014P216-e.pdf
https://www.echemi.com/sds/4-methoxy-4-nitrobiphenyl-pid_Seven13679.html
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Polychlorinated_Biphenyls_PCBs.pdf
https://www.benchchem.com/product/b1251031#safe-handling-and-disposal-procedures-for-4-methoxy-4-nitrobiphenyl
https://www.benchchem.com/product/b1251031#safe-handling-and-disposal-procedures-for-4-methoxy-4-nitrobiphenyl
https://www.benchchem.com/product/b1251031#safe-handling-and-disposal-procedures-for-4-methoxy-4-nitrobiphenyl
https://www.benchchem.com/product/b1251031#safe-handling-and-disposal-procedures-for-4-methoxy-4-nitrobiphenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1251031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

